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Introduction

PF-00356231 hydrochloride is a potent, specific, and non-peptidic inhibitor of matrix
metalloproteinase-12 (MMP-12).[1] MMPs are a family of zinc-dependent endopeptidases
involved in the degradation of extracellular matrix components, playing a crucial role in tissue
remodeling, inflammation, and cancer progression.[2] Due to its inhibitory action, PF-00356231
hydrochloride serves as a valuable tool in studying the pathological and physiological roles of
MMP-12 and for the development of therapeutics targeting MMP-mediated diseases.

Accurate preparation and storage of PF-00356231 hydrochloride stock solutions are critical
for ensuring experimental reproducibility and the integrity of research data. This document
provides a detailed protocol for the preparation, handling, and storage of these solutions.

Physicochemical Properties and Inhibitory Activity

A summary of the key properties of PF-00356231 hydrochloride is presented below. This
information is essential for accurate calculations and handling of the compound.
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Property Value

Molecular Formula C25H21CIN203S

Molecular Weight 464.96 g/mol

Appearance Solid

Purity >98%

Solubility DMSO: 18.9 mg/mL (40.6 mM)[3]

Storage (Solid) -20°C for up to 3 years|[3]

Storage (in Solvent) -80°C for up to 1 year[3]
Inhibitory Activity (ICso)

Target ICso0

MMP-12 1.4 uM[1]

MMP-13 0.65 nM[1]

MMP-9 0.98 uM[1]

MMP-3 0.39 pM[1]

MMP-8 1.7 uM[1]

Experimental Protocols
Safety Precautions

Always handle chemical compounds in a laboratory setting with appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves. When handling the
powdered form, it is advisable to work in a chemical fume hood to avoid inhalation.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro assays.

Materials:

PF-00356231 hydrochloride powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated pipettes

o \ortex mixer

o Water bath or sonicator (optional)

Procedure:

» Equilibration: Before opening, allow the vial of PF-00356231 hydrochloride powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents moisture
condensation, which can affect the compound's stability.

» Weighing: In a chemical fume hood, carefully weigh the desired amount of PF-00356231
hydrochloride powder. To prepare 1 mL of a 10 mM stock solution, you will need 4.65 mg of
the compound (Mass = 10 mmol/L * 0.001 L * 464.96 g/mol ).

» Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed powder. For a 10 mM stock solution with 4.65 mg of the compound, add 1 mL of
DMSO.

e Mixing: Securely cap the vial and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Visually inspect the solution against a light source to ensure no
particulates remain.
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 Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming in
a 37°C water bath for a few minutes or brief sonication can aid in dissolution. Ensure the
solution returns to room temperature before storage.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution
into smaller, single-use aliquots (e.g., 10-50 uL) in sterile, light-protected microcentrifuge
tubes. Store the aliquots at -80°C for long-term storage (up to 1 year).[3]
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Workflow for Preparing PF-00356231 Hydrochloride Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for PF-00356231
Hydrochloride Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2911479/docs#application-notes-and-protocols-for-
pf-00356231-hydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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